Cas no 62468-09-1 (1H-Benzimidazole-5-acetic acid, 2-[(4-chlorophenyl)methyl]-, ethyl ester)

• Product Name: 1H-Benzimidazole-5-acetic acid, 2-[(4-chlorophenyl)methyl]-, ethyl ester
• CAS No: 62468-09-1
• MF: C₁₈H₁₇ClN₂O₂
• MW: 328.792783498764
• CID: 443846
• PubChem ID: 71386141
• Update Time: 2025-04-19

1H-Benzimidazole-5-acetic acid, 2-[(4-chlorophenyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-acetic acid, 2-[(4-chlorophenyl)methyl]-, ethyl ester
• ethyl 2-[2-[(4-chlorophenyl)methyl]-3H-benzimidazol-5-yl]acetate
• DTXSID40808340
• 62468-09-1
• Ethyl {2-[(4-chlorophenyl)methyl]-1H-benzimidazol-6-yl}acetate

• Inchi： 1S/C18H17ClN2O2/c1-2-23-18(22)11-13-5-8-15-16(9-13)21-17(20-15)10-12-3-6-14(19)7-4-12/h3-9H,2,10-11H2,1H3,(H,20,21)
• InChI Key： MUGZXUNBIRVWHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=NC2C=CC(CC(=O)OCC)=CC=2N1

Computed Properties

• Exact Mass: 328.09801
• Monoisotopic Mass: 328.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98